Cas no 2253639-14-2 (2-(2,5-Dimethylpyrazol-3-yl)acetic acid;hydrochloride)

• Product Name: 2-(2,5-Dimethylpyrazol-3-yl)acetic acid;hydrochloride
• CAS No: 2253639-14-2
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• CID: 5750728
• PubChem ID: 137935853
• Update Time: 2025-06-14

2-(2,5-Dimethylpyrazol-3-yl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-acetic acid, 1,3-dimethyl-, hydrochloride (1:1)
• 2-(2,5-Dimethylpyrazol-3-yl)acetic acid;hydrochloride
• 2-(1,3-dimethyl-1H-pyrazol-5-yl)acetic acid hydrochloride
• 2253639-14-2
• EN300-6499639

• Inchi： 1S/C7H10N2O2.ClH/c1-5-3-6(4-7(10)11)9(2)8-5;/h3H,4H2,1-2H3,(H,10,11);1H
• InChI Key： BIWOUERCKDGBHI-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 190.0509053g/mol
• Monoisotopic Mass: 190.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(2,5-Dimethylpyrazol-3-yl)acetic acid;hydrochloride

Recent Advances in the Study of 2-(2,5-Dimethylpyrazol-3-yl)acetic acid;hydrochloride (CAS: 2253639-14-2)

2-(2,5-Dimethylpyrazol-3-yl)acetic acid;hydrochloride (CAS: 2253639-14-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrazole core and acetic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

The synthesis of 2-(2,5-Dimethylpyrazol-3-yl)acetic acid;hydrochloride has been optimized to achieve higher yields and purity, which is critical for its application in drug discovery. Recent publications have detailed novel synthetic routes that employ green chemistry principles, reducing the environmental impact while maintaining efficiency. These advancements are pivotal for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological studies have revealed that 2-(2,5-Dimethylpyrazol-3-yl)acetic acid;hydrochloride exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo experiments have demonstrated its ability to modulate key inflammatory pathways, such as the NF-κB signaling pathway, which plays a central role in chronic inflammatory diseases. These findings suggest that the compound could be a viable candidate for developing new anti-inflammatory drugs with improved efficacy and safety profiles.

Moreover, the compound's potential as an anticancer agent has been explored in recent research. Studies have shown that it can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve the inhibition of specific kinases that are overexpressed in cancerous cells. This dual functionality—anti-inflammatory and anticancer—makes 2-(2,5-Dimethylpyrazol-3-yl)acetic acid;hydrochloride a versatile molecule for multifactorial diseases.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been investigated to assess its suitability for oral administration. Preliminary data indicate good bioavailability and a favorable half-life, which are essential for its development into a marketable drug. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.

The safety profile of 2-(2,5-Dimethylpyrazol-3-yl)acetic acid;hydrochloride has also been a focus of recent research. Toxicological studies in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging for its progression into clinical trials, although comprehensive safety assessments will be required to ensure its suitability for human use.

In conclusion, 2-(2,5-Dimethylpyrazol-3-yl)acetic acid;hydrochloride (CAS: 2253639-14-2) represents a promising candidate for drug development, with demonstrated efficacy in anti-inflammatory and anticancer applications. Continued research into its mechanisms of action, pharmacokinetics, and safety will be crucial for advancing this compound through the drug development pipeline. The integration of green chemistry principles in its synthesis further underscores its potential as a sustainable and effective therapeutic agent.